Cas no 59412-12-3 (2,5-Dichloroquinoline)

• Product Name: 2,5-Dichloroquinoline
• CAS No: 59412-12-3
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD00832074
• CID: 338732
• PubChem ID: 676552
• Update Time: 2025-06-26

2,5-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloroquinoline
• 2,5-Dichloro-quinoline
• DICHLOROQUINOLINE(2,5-)
• Quinoline, 2,5-dichloro-
• 2-chloro-5-chloroquinoline
• Quinoline,2,5-dichloro
• RVLOQSXPPSJIMX-UHFFFAOYSA-N
• 8844AB
• NE44446
• AK123291
• ST2403708

• MDL： MFCD00832074
• Inchi： 1S/C9H5Cl2N/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-5H
• InChI Key： RVLOQSXPPSJIMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=CC=C(N=2)Cl

Computed Properties

• Exact Mass: 196.98000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 3.54160

2,5-Dichloroquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,5-Dichloroquinoline

Introduction to 2,5-Dichloroquinoline (CAS No. 59412-12-3)

2,5-Dichloroquinoline, with the chemical formula C₉H₅Cl₂N, is a heterocyclic organic compound that belongs to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. The presence of two chlorine atoms at the 2- and 5-positions enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 59412-12-3 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a benzene ring fused with a pyridine ring, with chlorine substituents at specific positions. This arrangement imparts unique electronic and steric properties, which are exploited in medicinal chemistry for designing novel therapeutic agents.

In recent years, 2,5-Dichloroquinoline has been extensively studied for its pharmacological potential. Researchers have explored its derivatives as scaffolds for developing drugs targeting various diseases. One of the most promising areas of research is its application in antimalarial therapy. Quinoline derivatives have a long history in combating malaria, and the introduction of chlorine atoms at the 2- and 5-positions enhances their efficacy against drug-resistant strains.

Moreover, 2,5-Dichloroquinoline has shown promise in the development of antimicrobial agents. The chlorine substituents increase the compound's ability to interact with bacterial enzymes, disrupting essential metabolic pathways. This property makes it a valuable candidate for treating multidrug-resistant bacterial infections. Recent studies have demonstrated its effectiveness against Gram-negative bacteria, which are particularly challenging to treat due to their robust outer membranes.

Another significant area of research involves the use of 2,5-Dichloroquinoline in anticancer therapy. The quinoline core is known to interfere with DNA replication and transcription in cancer cells. By modifying the structure with chlorine atoms, researchers have developed compounds that exhibit potent cytotoxic effects on tumor cells while minimizing harm to healthy cells. Preliminary clinical trials have shown encouraging results, suggesting that derivatives of 2,5-Dichloroquinoline could be effective in treating certain types of cancer.

The synthesis of 2,5-Dichloroquinoline involves multi-step organic reactions, typically starting from quinoline or its derivatives. The chlorination process is carried out using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). These reactions require careful control of temperature and stoichiometry to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of 2,5-Dichloroquinoline on an industrial scale, facilitating its use in large-scale drug development programs.

In addition to its pharmaceutical applications, 2,5-Dichloroquinoline has found utility in material science. Its ability to form coordination complexes with metals makes it a valuable ligand in catalysis and polymer chemistry. Researchers have explored its use in designing metal-organic frameworks (MOFs) and catalysts for organic transformations. These materials have potential applications in environmental remediation, gas storage, and hydrogen production.

The toxicological profile of 2,5-Dichloroquinoline is another critical aspect that has been thoroughly investigated. Studies have assessed its acute and chronic toxicity in various model systems. While it exhibits some toxicity at high concentrations, it is generally well-tolerated at therapeutic doses. Further research is ongoing to optimize its safety profile and minimize side effects.

Regulatory considerations play a crucial role in the development and commercialization of 2,5-Dichloroquinoline based drugs. Compliance with international standards such as those set by the FDA and EMA is essential for ensuring safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) to produce high-quality compounds that meet regulatory requirements.

The future prospects of 2,5-Dichloroquinoline are promising, with ongoing research exploring new applications and improving existing ones. Innovations in drug delivery systems and combination therapies are expected to enhance its therapeutic potential further. Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical reality.